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Compound of Interest

3-(Trifluoromethyl)-DL -
Compound Name:
phenylglycine

Cat. No. B1272825

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling and disposal of 3-(Trifluoromethyl)-DL-phenylglycine, a compound that requires
careful management due to its potential hazards. Adherence to these protocols is critical for
minimizing exposure and ensuring personal and environmental safety.

Immediate Safety and Handling Protocol

Hazard Summary: 3-(Trifluoromethyl)-DL-phenylglycine is classified as a hazardous
substance. It is known to cause skin irritation (H315), serious eye irritation (H319), and may
cause respiratory irritation (H335).[1][2] Therefore, appropriate personal protective equipment
(PPE) and handling procedures are mandatory.

Operational Plan: Step-by-Step Handling Procedure

All handling of 3-(Trifluoromethyl)-DL-phenylglycine should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.

e Preparation and Area Setup:

o Designate a specific area for handling the compound.
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o Ensure an eyewash station and safety shower are readily accessible.
o Cover the work surface with absorbent, disposable bench paper.

o Assemble all necessary equipment (spatulas, weigh boats, glassware, etc.) before
handling the compound.

» Personal Protective Equipment (PPE):

o

Eye and Face Protection: Wear chemical safety goggles and a face shield.[3]

o Hand Protection: Wear chemically resistant gloves. Nitrile gloves are a common choice,
but it is crucial to consult the glove manufacturer's compatibility chart for the specific
compound and any solvents being used.[3] For prolonged contact, consider double
gloving.

o Body Protection: A flame-resistant lab coat worn over personal clothing is required.[3]

o Respiratory Protection: A NIOSH-approved N95 dust mask or higher should be worn to
prevent inhalation of the powder.[1][2] All operations involving the solid compound should
be performed in a chemical fume hood to minimize inhalation risk.

» Weighing and Transfer:

o Perform all weighing and transfer operations within a chemical fume hood or a ventilated
balance enclosure.

o Use a dedicated, clean spatula or scoop for transferring the solid.
o To minimize dust generation, gently scoop the powder instead of pouring it.
o Close the container immediately after use.
 Dissolving the Compound:
o If preparing a solution, add the solid to the solvent slowly while stirring to avoid splashing.

o Ensure the dissolution vessel is appropriately sized to prevent overflow.
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o Keep the container covered as much as possible during the dissolution process.

e Post-Handling:
o Thoroughly decontaminate all equipment and the work surface after use.
o Wash hands and any exposed skin thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of 3-(Trifluoromethyl)-DL-phenylglycine and its containers is crucial to
prevent environmental contamination.

o Waste Segregation:

o As a halogenated organic compound, 3-(Trifluoromethyl)-DL-phenylglycine waste must
be segregated from non-halogenated waste streams.[4][5]

o Collect all solid waste, including contaminated consumables (weigh boats, gloves, bench
paper), in a designated, clearly labeled hazardous waste container.

» Waste Container Requirements:
o Use a robust, leak-proof container with a secure lid.

o The container must be clearly labeled with "Hazardous Waste" and the full chemical name:
"3-(Trifluoromethyl)-DL-phenylglycine".

o Disposal Procedure:

o Dispose of the hazardous waste through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal company.

o Do not dispose of this chemical down the drain or in regular trash.

Quantitative Data Summary
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Property Value

Molecular Formula CoHsF3NO:2
Molecular Weight 219.16 g/mol
Physical Form Solid

Melting Point 231-237°C
Hazard Statements H315, H319, H335

Occupational Exposure Limit (OEL): No specific OEL has been established for 3-
(Trifluoromethyl)-DL-phenylglycine. In the absence of a formal OEL, a control banding
approach is recommended.[1][4][5][6][7] This involves categorizing the compound based on its
known hazards and implementing a corresponding level of control measures to minimize
exposure. Given its irritant properties, it should be handled with a high degree of caution,
applying the principle of "As Low As Reasonably Achievable" (ALARA).

Visual Safety Workflows

The following diagrams illustrate the key decision-making and procedural workflows for safely
handling 3-(Trifluoromethyl)-DL-phenylglycine.
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Safe Handling Workflow for 3-(Trifluoromethyl)-DL-phenylglycine

Preparation

1. Assess Hazards & Review SDS

2. Designate & Prepare Work Area

Proceed to handling

Handling (in [Fume Hood)

4. Weigh Solid Compound

;

5. Transfer to Vessel

l

6. Dissolve in Solvent (if applicable)

fter experiment

Post-Handling & Disposal

7. Decontaminate Equipment & Work Area

:

8. Segregate & Label Hazardous Waste

;

9. Arrange for Professional Disposal

l

10. Doff PPE & Wash Hands

3. Don Appropriate PPE

Click to download full resolution via product page

Caption: Workflow for handling 3-(Trifluoromethyl)-DL-phenylglycine.
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PPE Selection Decision Tree

Task: Handling 3-(Trifluoromethyl)-DL-phenylglycine

Hand Protection

Body Protection Respiratory Protection

Eye/ FaceLrotection

Chemical Safety_GoggIes & Chemically Res!s'gant Gloves Flame-Resistant Lab Coat Work in Fume Hood
Face Shield (e.g., Nitrile)
Consult Glove Wear N95 Dust Mask
Compatibility Chart (or higher)

:

Consider Double Gloving
for prolonged contact

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 3-(Trifluoromethyl)-DL-phenylglycine]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1272825#personal-protective-
equipment-for-handling-3-trifluoromethyl-dl-phenylglycine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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